Phenobarbital
Overview
Description
Phenobarbital, also known as Phenobarbitone or Luminal, is a medication primarily used to treat or prevent seizures . It is a barbiturate that can also be used short-term to treat insomnia, or as a sedative before surgery . It is available in generic form . Common side effects include dizziness, drowsiness, problems with memory or concentration, excitation, irritability, aggression, confusion, loss of balance or coordination, headache, tiredness, loss of appetite, nausea, vomiting, or constipation .
Synthesis Analysis
Phenobarbital can be synthesized from benzyl chloride. Benzyl chloride reacts with cyanide ion to give benzyl cyanide which on hydrolysis gives phenylacetic acid. This acid on subsequent esterification with ethanol forms ethyl phenyl acetate .
Molecular Structure Analysis
Phenobarbital is a member of the class of barbiturates, the structure of which is that of barbituric acid substituted at C-5 by ethyl and phenyl groups . It has a molecular formula of C12H12N2O3 .
Chemical Reactions Analysis
Phenobarbital is stable for many decades in solid dosage forms, whereas in liquid dosage forms it is partially degraded . Two degradation products were identified in a 57-year-old solution: pheneturide and 3-aminopentanoic acid .
Physical And Chemical Properties Analysis
Phenobarbital appears as odorless white crystalline powder or colorless crystals . A saturated aqueous solution is acid to litmus (approximately pH 5) .
Scientific Research Applications
Anticonvulsant
Phenobarbital is the most frequently prescribed anticonvulsant across the globe . The World Health Organization (WHO) recommends its use for treating several kinds of epilepsy, especially in developing nations . Young children with seizures are frequently treated with phenobarbital .
Treatment for Insomnia and Anxiety
Phenobarbital is occasionally used to help with surgery and to treat conditions like insomnia and anxiety . It compares favorably to other medications, such as benzodiazepines .
Alcohol and Drug Withdrawal
Phenobarbital is also used to treat alcohol withdrawal . It is a highly lipid-soluble, long-acting barbiturate that boosts GABA’s activity, an inhibitory neurotransmitter .
Stability in Pharmaceutical Products
Phenobarbital has been found to be stable in various pharmaceutical products, even after many decades . This stability is particularly notable in solid dosage forms .
Environmental Impact
Phenobarbital could be released into the environment through different waste streams, like production, manufacturing, and sewage .
Adsorption in Wastewater Treatment
In the context of the circular economy concept, it is desired to valorize residues by using them as adsorbent materials for the advanced elimination of some dangerous organic compounds from the wastewater .
Overdose and Toxicity
Specific dosages of 8 mg/kg or above can cause phenobarbital poisoning signs and symptoms . Phenobarbital has a depressant effect on the body systems, with the central and peripheral nervous systems being the most affected .
Potential Carcinogenic Effects
In animal experiments, phenobarbital has been found to cause cancer, and researchers believe it may do the same to humans .
Mechanism of Action
Target of Action
Phenobarbital primarily targets the gamma-aminobutyric acid subtype A (GABAA) receptors in the central nervous system . These receptors play a crucial role in inhibitory neurotransmission, which helps to maintain a balance between neuronal excitation and inhibition.
Mode of Action
Phenobarbital acts as an allosteric modulator of the GABAA receptors . It enhances the binding of GABA to its receptors, thereby increasing synaptic inhibition . This results in an elevation of the seizure threshold and a reduction in the spread of seizure activity from a seizure focus . Additionally, Phenobarbital may inhibit calcium channels, leading to a decrease in excitatory transmitter release .
Biochemical Pathways
Phenobarbital’s action on GABAA receptors and calcium channels affects multiple biochemical pathways. By enhancing GABAergic inhibition, it dampens neuronal excitability and reduces the likelihood of seizure initiation. The inhibition of calcium channels disrupts the release of excitatory neurotransmitters, further contributing to its anticonvulsant effects .
Pharmacokinetics
Phenobarbital exhibits high bioavailability (>90%) and is rapidly absorbed following oral administration . Its volume of distribution is approximately 0.61 L/kg in adults and 1.0 L/kg in newborns . Phenobarbital is extensively metabolized in the liver to two major metabolites, p-hydroxyphenobarbital and 9-d-glucopyranosylphenobarbital . The clearance of Phenobarbital can increase due to autoinduction, which may necessitate an upward dosage adjustment when prescribed as monotherapy . In adults, 20–25% of an administered dose is excreted as unchanged phenobarbital in urine .
Result of Action
The molecular and cellular effects of Phenobarbital’s action primarily involve the enhancement of inhibitory neurotransmission and the suppression of excitatory neurotransmission. This results in a decrease in neuronal excitability, which can help to prevent the initiation and spread of seizures .
Action Environment
Environmental factors such as concomitant use of other antiepileptic drugs and individual characteristics like body weight and age can influence the action, efficacy, and stability of Phenobarbital . For instance, other antiepileptic drugs can affect the pharmacokinetics of Phenobarbital, potentially altering its therapeutic efficacy . Furthermore, the rate of Phenobarbital absorption may be influenced by drugs or diseases that affect gastrointestinal motility .
Safety and Hazards
Future Directions
While Phenobarbital is a long-lasting barbiturate used for its anticonvulsant and sedative-hypnotic properties in the management of all seizure disorders except absence (petit mal), its use has been declining in favor of new generation antiepileptic drugs . Future research could investigate the link between population pharmacokinetics and pharmacodynamics .
Relevant papers on Phenobarbital have been analyzed to provide this comprehensive review .
properties
IUPAC Name |
5-ethyl-5-phenyl-1,3-diazinane-2,4,6-trione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16/h3-7H,2H2,1H3,(H2,13,14,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBREPKUVSBGFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)NC(=O)NC1=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Record name | PHENOBARBITAL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20881 | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
57-30-7 (mono-hydrochloride salt) | |
Record name | Phenobarbital [USP:INN:BAN:JAN] | |
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DSSTOX Substance ID |
DTXSID5021122 | |
Record name | Phenobarbital | |
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Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Phenobarbital appears as odorless white crystalline powder or colorless crystals. A saturated aqueous solution is acid to litmus (approximately pH 5). Slightly bitter taste. (NTP, 1992), Solid | |
Record name | PHENOBARBITAL | |
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Record name | Phenobarbital | |
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Flash Point |
345 °F (NTP, 1992) | |
Record name | PHENOBARBITAL | |
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Solubility |
>34.8 [ug/mL] (The mean of the results at pH 7.4), less than 0.1 mg/mL at 57 °F (NTP, 1992), 1 g soluble in: about 1 L water ; 8 mL alcohol; 40 mL chloroform; 12 mL ether; about 700 mL benzene. Solluble in alkali hydroxides and carbonates., LOW LIPID SOLUBILITY, Insoluble in benzene; soluble in ethanol, ethyl ether; slightly soluble in dimehtyl sulfoxide, Soluble in alcohol, ether, chloroform, alkali hydroxides, alkali carbonate solutions, In water, 1.11X10+3 mg/L at 25 °C., 2.76e-01 g/L | |
Record name | SID51087546 | |
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Description | Aqueous solubility in buffer at pH 7.4 | |
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Mechanism of Action |
Phenobarbital acts on GABAA receptors, increasing synaptic inhibition. This has the effect of elevating seizure threshold and reducing the spread of seizure activity from a seizure focus. Phenobarbital may also inhibit calcium channels, resulting in a decrease in excitatory transmitter release. The sedative-hypnotic effects of phenobarbital are likely the result of its effect on the polysynaptic midbrain reticular formation, which controls CNS arousal., /Phenobarbital/ produces anticonvulsant effects in subhypnotic doses. The drug lowers serum bilirubin concentrations in neonates and patients with congenital nonhemolytic unconjugated hyperbilirubinemia and patients with chronic intrahepatic cholestasis, presumably by induction of glucuronyl transferase, the enzyme which conjugates bilirubin., The exact mechanism(s) by which barbiturates exert their effect on the CNS, has not been fully elucidated. However, it is believed that such effects are related, at least partially, to the drugs' ability to enhance the activity of gamma-aminobutyric acid (GABA), the principal inhibitory neurotransmitter in the CNS, by altering inhibitory synaptic transmissions that are mediated by GABAA receptors. /Barbiturates General Statement/, Although the drugs act throughout the CNS, a site of particular sensitivity is the polysynaptic midbrain reticular formation which is concerned with the arousal mechanism. Barbiturates induce an imbalance in central inhibitory and facilitatory mechanisms influencing the cerebral cortex and the reticular formation. The significance of the effect of barbiturates on neurotransmitters is unclear. It appears that the drugs decrease the excitability of both presynaptic and postsynaptic membranes. It has not been determined which of the various actions of barbiturates at cellular and synaptic levels are responsible for their sedative and hypnotic effects. /Barbiturates General Statement/, Relatively low doses of the barbiturates depress the sensory cortex, decrease motor activity, and produce sedation and drowsiness. In some patients, however, drowsiness may be preceded by a period of transient elation, confusion, euphoria, or excitement, especially after subhypnotic doses of aprobarbital, pentobarbital, or secobarbital. /Barbiturates General Statement/, For more Mechanism of Action (Complete) data for Phenobarbital (12 total), please visit the HSDB record page. | |
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Product Name |
Phenobarbital | |
Color/Form |
Crystals (3 different phases), Platelets from water, White, shining, crystalline powder, White, glistening, small crystals or a white, crystalline powder which may show polymorphism | |
CAS RN |
50-06-6 | |
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Melting Point |
345 to 352 °F (NTP, 1992), 174 °C | |
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Retrosynthesis Analysis
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